molecular formula C15H20F2O B8380487 1-(1-Hydroxy-4-propylcyclohexyl)-3,5-difluorobenzene

1-(1-Hydroxy-4-propylcyclohexyl)-3,5-difluorobenzene

Cat. No.: B8380487
M. Wt: 254.31 g/mol
InChI Key: VHWBOTFVHSCYJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-Hydroxy-4-propylcyclohexyl)-3,5-difluorobenzene is a useful research compound. Its molecular formula is C15H20F2O and its molecular weight is 254.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H20F2O

Molecular Weight

254.31 g/mol

IUPAC Name

1-(3,5-difluorophenyl)-4-propylcyclohexan-1-ol

InChI

InChI=1S/C15H20F2O/c1-2-3-11-4-6-15(18,7-5-11)12-8-13(16)10-14(17)9-12/h8-11,18H,2-7H2,1H3

InChI Key

VHWBOTFVHSCYJC-UHFFFAOYSA-N

Canonical SMILES

CCCC1CCC(CC1)(C2=CC(=CC(=C2)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a solution prepared by dissolving 75.85 g of 3,5-difluorobromobenzene in 150 mL of THF was added at a rate that caused gentle reflux to a solution prepared by suspending 10.03 g of magnesium in 50 mL of THF, followed by stirring at 40° C. for 1 hour. After the resultant mixture was allowed to cool to room temperature, a solution prepared by dissolving 60.62 g of 4-propylcyclohexanone in 120 mL of THF was added to the mixture at such a rate that the inside temperature did not exceed 35° C., followed by stirring at room temperature for 2 hours. Then, 10% hydrochloric acid was added until the reaction system became acidic, and an organic layer was separated from the mixture. Further, an aqueous layer was subjected to extraction with toluene, and the toluene extract was combined with organic layer and washed with saturated brine. The resultant mixture was dried by adding sodium sulfate, and then the solvent was distilled off under reduced pressure to yield 132 g of crude 1-(1-hydroxy-4-propylcyclohexyl)-3,5-difluorobenzene.
Quantity
75.85 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
10.03 g
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
60.62 g
Type
reactant
Reaction Step Four
Name
Quantity
120 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
50 mL
Type
solvent
Reaction Step Six

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